Cas no 20291-61-6 (Heptane,1-(methylthio)-)

• Product Name: Heptane,1-(methylthio)-
• CAS No: 20291-61-6
• MF: C₈H₁₈S
• MW: 146.293521404266
• MDL: MFCD00027314
• CID: 241000
• PubChem ID: 87570990
• Update Time: 2025-04-19

Heptane,1-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Heptane,1-(methylthio)-
• HEPTYL METHYL SULFIDE
• N-HEPTYL METHYL SULFIDE
• 1-methylsulfanyl-heptane
• Heptane,1-(methylthio)
• heptyl methyl sulphide
• Heptyl-methyl-sulfid
• Methyl heptyl sulfide
• Methyl n-heptyl sulfide
• N-HEPTYL METHYL SULPHIDE
• Sulfide,heptyl methyl
• 2-Thianonane
• HEPTANETHIOL, METHYL-
• SCHEMBL200935
• UNII-W6Y753210I
• AKOS024334034
• Heptane, 1-(methylthio)-
• D90918
• Methylheptane-1-thiol
• CS-0336542
• NS00035586
• MFCD00027314
• DTXSID70213286
• 1-(Methylsulfanyl)heptane #
• 1-(Methylsulfanyl)heptane
• 1-methylsulfanylheptane
• Methyl heptanethiol
• 20291-61-6
• W6Y753210I
• FT-0637972
• EINECS 264-506-5
• Q27292411
• H0613
• heptyl(methyl)sulfane
• FJDWJOQOEZRIDJ-UHFFFAOYSA-N
• Sulfide, heptyl methyl
• DB-045161

• MDL： MFCD00027314
• Inchi： 1S/C8H18S/c1-3-4-5-6-7-8-9-2/h3-8H2,1-2H3
• InChI Key： FJDWJOQOEZRIDJ-UHFFFAOYSA-N
• SMILES： S(C)CCCCCCC

Computed Properties

• Exact Mass: 146.11300
• Monoisotopic Mass: 146.113
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 6
• Complexity: 43.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 25.3A^2

Experimental Properties

• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Density: 0.85
• Melting Point: -59.2°C (estimate)
• Boiling Point: 195°C(lit.)
• Flash Point: 73.8°C
• Refractive Index: 1.4530-1.4570
• PSA: 25.30000
• LogP: 3.31980

Heptane,1-(methylthio)- Security Information

• Safety Instruction： S23-S24/25
• Safety Term：S23;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Dialkylthioethers
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether